Cas no 1082040-46-7 (2-Bromo-4-chloro-6-hydroxytoluene)

• Product Name: 2-Bromo-4-chloro-6-hydroxytoluene
• CAS No: 1082040-46-7
• MF: C₇H₆BrClO
• MW: 221.478940486908
• CID: 2619048
• PubChem ID: 53399413
• Update Time: 2025-10-22

2-Bromo-4-chloro-6-hydroxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-6-hydroxytoluene
• Phenol, 3-bromo-5-chloro-2-methyl-
• EN300-5509736
• SCHEMBL22265090
• 3-bromo-5-chloro-2-methylphenol
• 1082040-46-7
• 863-844-6
• DTXCID301726509
• DTXSID801295991

• Inchi： 1S/C7H6BrClO/c1-4-6(8)2-5(9)3-7(4)10/h2-3,10H,1H3
• InChI Key： SZTOIROWIFCPRY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)O)Cl

Computed Properties

• Exact Mass: 219.92906g/mol
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2-Bromo-4-chloro-6-hydroxytoluene

2-Bromo-4-chloro-6-hydroxytoluene: A Comprehensive Overview

2-Bromo-4-chloro-6-hydroxytoluene, also known by its CAS number 1082040-46-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a toluene derivative substituted with bromine, chlorine, and hydroxyl groups at specific positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The chemical structure of 2-bromo-4-chloro-6-hydroxytoluene consists of a methyl group attached to a benzene ring, with substituents at positions 2, 4, and 6. The bromine atom at position 2 contributes to the compound's reactivity, while the chlorine atom at position 4 adds to its stability. The hydroxyl group at position 6 introduces polarity and enhances the compound's solubility in polar solvents. This combination of functional groups makes 2-bromo-4-chloro-6-hydroxytoluene a highly versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of 2-bromo-4-chloro-6-hydroxytoluene in the synthesis of bioactive molecules. Researchers have explored its use as an intermediate in the production of various heterocyclic compounds, which are known for their pharmacological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the potential of 2-bromo-4-chloro-6-hydroxytoluene as a key building block in drug discovery.

In addition to its role in pharmaceutical research, 2-bromo-4-chloro-6-hydroxytoluene has also found applications in materials science. Its ability to undergo various coupling reactions makes it an ideal candidate for the synthesis of advanced materials such as polymers and nanoparticles. A recent study in the field of nanotechnology reported the use of this compound as a precursor for synthesizing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The synthesis of 2-bromo-4-chloro-6-hydroxytoluene typically involves multi-step reactions starting from toluene derivatives. One common approach involves bromination followed by chlorination and hydroxylation. However, recent advancements have led to more efficient synthetic routes that minimize reaction steps and improve yield. For example, researchers have developed a one-pot synthesis method using microwave-assisted techniques, which significantly reduces reaction time while maintaining high purity.

The physical properties of 2-bromo-4-chloro-6-hydroxytoluene are also worth noting. It has a melting point of approximately 155°C and a boiling point around 350°C under standard conditions. Its solubility is moderate in organic solvents such as dichloromethane and ethyl acetate but is significantly higher in polar solvents like water due to the hydroxyl group's influence.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its chemical reactivity, it does not pose significant hazards under normal conditions. Proper storage in a cool, dry place away from direct sunlight is recommended to maintain its stability.

The growing interest in 2-bromo-4-chloro-6-hydroxytoluene can be attributed to its unique combination of functional groups and its potential for further chemical modification. As research continues to uncover new applications and synthetic pathways for this compound, it is expected to play an increasingly important role in both academic and industrial settings.